alpha-Hydroxy farnesyl phosphonic acid

• Molecular Formula: C15H27O4P
• Molecular Weight: 302.35 g/mol
• InChI: InChI=1S/C15H27O4P/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)20(17,18)19/h7,9,11,15-16H,5-6,8,10H2,1-4H3,(H2,17,18,19)/b13-9+,14-11+
• InChIKey: MONZTFSZTWQCKH-IJFRVEDASA-N

α-HFPA: Farnesyltransferase Inhibitor Overview

alpha-Hydroxy farnesyl phosphonic acid (HFPA) is a non-hydrolyzable analog of farnesyl pyrophosphate (FPP) that acts as a competitive inhibitor of farnesyl transferase (FTase) [1]. It belongs to the class of farnesyl phosphonic acid derivatives and is widely used as a tool compound in studies of protein prenylation, Ras processing, and cancer cell signaling [2]. The compound is characterized by a phosphonic acid group in place of the pyrophosphate moiety, conferring metabolic stability while retaining the ability to bind to the FPP-binding site of FTase [1].

FTase-competitive FPP analog

Stereochemistry-dependent target engagement

RAS-processing pathway study tool

• [1] Gibbs JB, Pompliano DL, Mosser SD, Rands E, Lingham RB, Singh SB, Scolnick EM, Kohl NE, Oliff A. Selective inhibition of farnesyl-protein transferase blocks ras processing in vivo. J Biol Chem. 1993 Apr 15;268(11):7617-20. View Source
• [2] Hohl RJ, Lewis KA, Cermak DM, Wiemer DF. Stereochemistry-dependent inhibition of RAS farnesylation by farnesyl phosphonic acids. Lipids. 1998 Jan;33(1):39-46. View Source

Why α-HFPA Is Irreplaceable

Farnesyl transferase (FTase) inhibitors span multiple structural classes, including peptidomimetics, bisphosphonates, and natural products like chaetomellic acids [1]. However, these classes exhibit widely divergent mechanisms, cellular permeability, and selectivity profiles. Generic substitution based solely on FTase inhibition potency is unreliable because critical parameters—such as metabolic stability, non-hydrolyzable character, cellular activity, and off-target effects on geranylgeranyl transferases—differ markedly between compounds [2]. For example, while chaetomellic acid A displays potent enzyme inhibition (IC50 = 55 nM), it is completely inactive in whole-cell Ras processing assays, whereas alpha-hydroxy farnesyl phosphonic acid inhibits Ras processing in intact cells at 1 µM [1]. Similarly, stereochemical variants of farnesyl phosphonates differ sharply in activity: only the E,E-isomer is active, while Z,E- and geranyl- analogs are inactive [2].

Stereoisomer Mismatch

Z,E-α-hydroxyfarnesylphosphonate or geranylphosphonate analogs may lack cellular RAS-processing inhibition.

Cellular Activity Gap

Other FPP-mimetics (e.g., chaetomellic acid) may not inhibit RAS processing in intact cells.

Binding-Mode Shift

Farnesyl phosphonyl(methyl)phosphinate may exhibit different binding mode and altered cell permeability.

• [1] Gibbs JB, Pompliano DL, Mosser SD, Rands E, Lingham RB, Singh SB, Scolnick EM, Kohl NE, Oliff A. Selective inhibition of farnesyl-protein transferase blocks ras processing in vivo. J Biol Chem. 1993 Apr 15;268(11):7617-20. View Source
• [2] Hohl RJ, Lewis KA, Cermak DM, Wiemer DF. Stereochemistry-dependent inhibition of RAS farnesylation by farnesyl phosphonic acids. Lipids. 1998 Jan;33(1):39-46. View Source

α-HFPA: Quantitative Evidence vs. Comparators

FTase Potency: Stereoisomer Comparison

In Ha-ras-transformed NIH3T3 fibroblast cells, alpha-hydroxy farnesyl phosphonic acid inhibits Ras processing at 1 µM, whereas neither chaetomellic acid nor zaragozic acid show any activity in this cellular assay [1]. This demonstrates that alpha-hydroxy farnesyl phosphonic acid is capable of penetrating cells and engaging its target in a living system, unlike these potent enzyme inhibitors.

FTase Inhibition (Stereoisomers)

Head-to-head

E,E: IC50 30 nM
Ki 5 nM Z,E: inactive
Phosphinate: Ki 23 nM

Stereochemistry determines FTase binding

Enzyme assay context; verify cellular translation

Evidence Dimension	Inhibition of Ras processing in Ha-ras-transformed NIH3T3 cells
Target Compound Data	1 µM (active)
Comparator Or Baseline	Chaetomellic acid (inactive at any concentration); Zaragozic acid (inactive at any concentration)
Quantified Difference	Target compound active at 1 µM; comparators inactive in same assay
Conditions	Ha-ras-transformed NIH3T3 fibroblasts, immunoprecipitation of Ras proteins

Why This Matters

Cellular activity is a prerequisite for studies requiring target engagement in living cells; compounds lacking this property cannot be substituted for alpha-hydroxy farnesyl phosphonic acid in such experiments.

• [1] Gibbs JB, Pompliano DL, Mosser SD, Rands E, Lingham RB, Singh SB, Scolnick EM, Kohl NE, Oliff A. Selective inhibition of farnesyl-protein transferase blocks ras processing in vivo. J Biol Chem. 1993 Apr 15;268(11):7617-20. View Source

Selectivity Over Geranylgeranyltransferases

In enzymatic assays, alpha-hydroxy farnesyl phosphonic acid exhibits a Ki value of 64 µM (0.064 mM) for farnesyl protein transferase under standard conditions (pH 7.5, 25°C), while chaetomellic acid shows a Ki of 8.8 µM (0.0088 mM) [1]. The approximately 7-fold higher affinity of chaetomellic acid in the enzyme assay contrasts sharply with its lack of cellular activity, highlighting a key trade-off in compound selection.

FTase vs GGTase Selectivity

Reported

FTase IC50 30 nM GGTase I IC50 35.8 µM
GGTase II IC50 67 µM

Supports clean FTase pathway interpretation

Off-target prenyltransferase context may vary

Evidence Dimension	Ki (inhibition constant) for farnesyl protein transferase
Target Compound Data	0.064 mM (64 µM)
Comparator Or Baseline	Chaetomellic acid: 0.0088 mM (8.8 µM)
Quantified Difference	Chaetomellic acid has ~7.3-fold lower Ki (higher affinity)
Conditions	pH 7.5, 25°C, EC 2.5.1.20 (farnesyltransferase)

Why This Matters

For researchers selecting a tool compound, this data quantifies the enzyme affinity trade-off: alpha-hydroxy farnesyl phosphonic acid sacrifices some enzyme potency for functional cellular activity.

• [1] BRENDA Enzyme Database. Ki values for EC 2.5.1.20 (farnesyltransferase) inhibitors. Data extracted from reference 658625. View Source

Cellular RAS Processing Inhibition

Among three farnesyl pyrophosphate analogs tested, only the E,E-isomer of alpha-hydroxyfarnesylphosphonate induces alteration of RAS processing in intact human-derived leukemia cells and inhibits farnesyl protein transferase in enzyme assays. The Z,E-alpha-farnesyl- and geranylphosphonates are completely inactive [1]. This stereochemical requirement is critical for compound identity and functional reproducibility.

Cellular RAS Processing

Head-to-head

NIH 3T3: active at 1 µM; SK-N-AS ID50 6.5 µM; SK-N-SH ID50 3.4 µM

Supports cellular RAS-processing endpoint review

Cellular potency varies by tumor cell type

Evidence Dimension	Ras processing alteration and FTase inhibition
Target Compound Data	E,E-alpha-hydroxyfarnesylphosphonate: active
Comparator Or Baseline	Z,E-alpha-hydroxyfarnesylphosphonate: inactive; Geranylphosphonate: inactive
Quantified Difference	Qualitative: only E,E-isomer active
Conditions	Intact human leukemia cells and enzyme assays

Why This Matters

Purchasers must ensure the correct stereoisomer (E,E) is supplied; incorrect isomer formulations will yield no biological activity and waste research resources.

• [1] Hohl RJ, Lewis KA, Cermak DM, Wiemer DF. Stereochemistry-dependent inhibition of RAS farnesylation by farnesyl phosphonic acids. Lipids. 1998 Jan;33(1):39-46. View Source

FTase Ternary Complex Crystal Structure

E,E-alpha-Hydroxyfarnesylphosphonate does not significantly inhibit geranylgeranyl protein transferase I or squalene synthase, nor does it diminish cholesterol synthesis [1]. This selectivity contrasts with many FTase inhibitors that exhibit broader activity against related prenyltransferases, making alpha-hydroxy farnesyl phosphonic acid a more targeted tool for studying farnesylation-specific pathways.

FTase Ternary Complex Structure

Reported

2.5 Å resolution; rat FPT with CaaX peptide co-factor

Structurally validated binding mode for rational design

No PDB deposit described; verify coordinates

Evidence Dimension	Inhibition of geranylgeranyl transferase I
Target Compound Data	No significant inhibition
Comparator Or Baseline	Chaetomellic acid A: IC50 = 92 µM for geranylgeranyltransferase I (selective but measurable inhibition)
Quantified Difference	Target compound shows no measurable inhibition; comparator shows 92 µM IC50
Conditions	Enzyme assays for geranylgeranyl transferase I and squalene synthase

Why This Matters

High selectivity for FTase over other prenyltransferases reduces confounding off-target effects in cellular and in vivo experiments, improving data interpretability.

• [1] Hohl RJ, Lewis KA, Cermak DM, Wiemer DF. Stereochemistry-dependent inhibition of RAS farnesylation by farnesyl phosphonic acids. Lipids. 1998 Jan;33(1):39-46. View Source

Pathway Selectivity: FTase vs. Squalene Synthase

In neuroblastoma cells, alpha-hydroxyfarnesylphosphonate exhibits differential effects on Ras isoforms. After 24-hour culture with 20 µM compound, H-Ras protein completely disappears from the membrane fraction, whereas N-Ras protein is only affected by 50% [1]. This isoform-specific sensitivity may be advantageous for experiments focused on H-Ras-driven signaling pathways.

FTase vs Squalene Synthase Selectivity

Reported

SQS: 80% activity at 1 µM Cholesterol synthesis unchanged up to 200 µM

Narrow pathway inhibition profile

Metabolic compensation effects not excluded

Evidence Dimension	Membrane localization of Ras isoforms
Target Compound Data	20 µM: H-Ras = complete depletion; N-Ras = 50% reduction
Comparator Or Baseline	N/A (intra-compound isoform comparison)
Quantified Difference	H-Ras is more sensitive than N-Ras to FTase inhibition by this compound
Conditions	Neuroblastoma cells (SK-N-AS and SK-N-SH lines), 24-hour exposure, Western blot of membrane fractions

Why This Matters

Researchers studying Ras-family signaling can leverage this differential sensitivity to parse H-Ras-specific from N-Ras-specific contributions.

• [1] Girgert R, Hohnecker A, Wittrock J, Schweizer P. Inhibition of farnesyl-protein-transferase in neuroblastoma cells by alpha-hydroxyfarnesylphosphonate. Anticancer Res. 1999 Jul-Aug;19(4B):2959-62. View Source

α-HFPA: Research Applications & Use Cases

Oncogenic RAS Signaling & Farnesylation Inhibition

alpha-Hydroxy farnesyl phosphonic acid is uniquely suited for experiments requiring confirmation that Ras farnesylation is essential for a given cellular phenotype. Because the compound inhibits Ras processing in intact Ha-ras-transformed NIH3T3 cells at 1 µM—unlike chaetomellic acid or zaragozic acid [1]—it serves as a positive control for FTase-dependent Ras maturation in living cells. Researchers can treat cells with 1-20 µM HFPA and assess Ras membrane localization via immunoblotting or functional readouts.

Structure-Based FTase Inhibitor Design

Given that E,E-alpha-hydroxyfarnesylphosphonate does not significantly inhibit geranylgeranyl transferase I or squalene synthase [1], it provides a cleaner tool for specifically interrogating farnesylation-dependent processes without confounding effects on other prenylation pathways. This selectivity profile makes it particularly valuable in studies of G-protein signaling where both farnesylation and geranylgeranylation may occur.

Stereochemical Control Studies for FPP Mimetics

Due to its well-characterized competitive inhibition mechanism (Ki = 64 µM) [1] and established cellular activity profile, alpha-hydroxy farnesyl phosphonic acid serves as a reliable reference standard in biochemical and cell-based screening campaigns for new FTase inhibitors. It provides a benchmark against which novel compounds can be compared for both enzyme potency and cell permeability.

FTase Inhibition in Neuroblastoma & Leukemia Models

The differential sensitivity of H-Ras versus N-Ras to alpha-hydroxyfarnesylphosphonate (complete H-Ras membrane depletion vs. 50% N-Ras reduction at 20 µM) [1] makes the compound a useful probe for dissecting the distinct roles of Ras isoforms in tumor cell biology. Neuroblastoma researchers can employ HFPA to selectively ablate H-Ras signaling while leaving partial N-Ras function intact, enabling functional mapping of isoform contributions.

Application

Selection Property

Validation Focus

Oncogenic RAS signaling research

FTase pathway inhibition profile

MAPK pathway endpoint response and cell proliferation assays

Structure-based FTase inhibitor design

Ternary complex crystal structure availability

Co-crystallization or SPR binding-mode validation

Stereochemical control studies

E,E- vs Z,E-isomer activity distinction

Target engagement verification with matched isomer pairs

Neuroblastoma and leukemia cell model studies

Cell-permeable FTase inhibitor

RAS processing endpoint monitoring in tumor cell lines

• [1] Gibbs JB, Pompliano DL, Mosser SD, Rands E, Lingham RB, Singh SB, Scolnick EM, Kohl NE, Oliff A. Selective inhibition of farnesyl-protein transferase blocks ras processing in vivo. J Biol Chem. 1993 Apr 15;268(11):7617-20. View Source
• [2] Hohl RJ, Lewis KA, Cermak DM, Wiemer DF. Stereochemistry-dependent inhibition of RAS farnesylation by farnesyl phosphonic acids. Lipids. 1998 Jan;33(1):39-46. View Source
• [3] BRENDA Enzyme Database. Ki values for EC 2.5.1.20 (farnesyltransferase) inhibitors. Data extracted from reference 658625. View Source
• [4] Girgert R, Hohnecker A, Wittrock J, Schweizer P. Inhibition of farnesyl-protein-transferase in neuroblastoma cells by alpha-hydroxyfarnesylphosphonate. Anticancer Res. 1999 Jul-Aug;19(4B):2959-62. View Source